Cas no 1249532-88-4 (1-(bromomethyl)-1-(butan-2-yloxy)cyclohexane)

• Product Name: 1-(bromomethyl)-1-(butan-2-yloxy)cyclohexane
• CAS No: 1249532-88-4
• MF: C₁₁H₂₁BrO
• MW: 249.187843084335
• CID: 6491490
• PubChem ID: 62113544
• Update Time: 2025-11-02

1-(bromomethyl)-1-(butan-2-yloxy)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(butan-2-yloxy)cyclohexane
• AKOS011393448
• 1249532-88-4
• EN300-1135204

• Inchi： 1S/C11H21BrO/c1-3-10(2)13-11(9-12)7-5-4-6-8-11/h10H,3-9H2,1-2H3
• InChI Key： NFRADWRJSVPTSL-UHFFFAOYSA-N
• SMILES： BrCC1(CCCCC1)OC(C)CC

Computed Properties

• Exact Mass: 248.07758g/mol
• Monoisotopic Mass: 248.07758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(bromomethyl)-1-(butan-2-yloxy)cyclohexane

Recent Advances in the Study of 1-(Bromomethyl)-1-(butan-2-yloxy)cyclohexane (CAS: 1249532-88-4): A Comprehensive Research Brief

The compound 1-(bromomethyl)-1-(butan-2-yloxy)cyclohexane (CAS: 1249532-88-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane backbone and functionalized with bromomethyl and butoxy groups, has shown promising potential in various applications, including drug synthesis and material science. Recent studies have explored its reactivity, stability, and potential as a building block for more complex pharmaceutical agents. This research brief aims to summarize the latest findings related to this compound, providing insights into its synthesis, applications, and future prospects.

One of the key areas of research involving 1-(bromomethyl)-1-(butan-2-yloxy)cyclohexane is its role in the synthesis of novel pharmaceutical intermediates. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the preparation of cyclohexane-based inhibitors targeting specific enzymes involved in inflammatory pathways. The bromomethyl group's reactivity allows for further functionalization, making it a versatile intermediate in drug discovery. Researchers highlighted its potential in developing next-generation anti-inflammatory agents with improved pharmacokinetic properties.

In addition to its pharmaceutical applications, recent investigations have explored the compound's physicochemical properties. A 2024 study in Organic & Biomolecular Chemistry reported detailed spectroscopic and crystallographic analyses of 1-(bromomethyl)-1-(butan-2-yloxy)cyclohexane, revealing its conformational stability and potential for use in supramolecular chemistry. The study emphasized the compound's ability to form stable crystalline structures, which could be leveraged in the design of new materials with tailored properties.

Another notable development is the exploration of 1-(bromomethyl)-1-(butan-2-yloxy)cyclohexane in the context of green chemistry. Researchers have developed more sustainable synthetic routes to produce this compound, minimizing the use of hazardous reagents and reducing waste. A recent publication in Green Chemistry (2024) outlined a catalytic method that significantly improves the yield and purity of the compound while adhering to environmentally friendly principles. This advancement aligns with the growing demand for sustainable practices in chemical synthesis.

Despite these promising developments, challenges remain in the large-scale production and application of 1-(bromomethyl)-1-(butan-2-yloxy)cyclohexane. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to fully realize its potential. Future research directions may focus on optimizing synthetic protocols, exploring new applications in drug delivery systems, and investigating its biological activity in greater detail. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles.

In conclusion, 1-(bromomethyl)-1-(butan-2-yloxy)cyclohexane (CAS: 1249532-88-4) represents a compound of significant interest in the chemical biology and pharmaceutical fields. Its versatility, reactivity, and potential for diverse applications make it a valuable subject of ongoing research. As new studies continue to emerge, this compound is likely to play an increasingly important role in the development of innovative therapeutic agents and advanced materials. Researchers and industry professionals are encouraged to stay abreast of the latest developments to leverage its full potential.